Cas no 1189097-39-9 (Potassium 3-Bromo-5-methoxyphenyltrifluoroborate)

• Product Name: Potassium 3-Bromo-5-methoxyphenyltrifluoroborate
• CAS No: 1189097-39-9
• MF: C₇H₆BBrF₃KO
• MW: 292.930452823639
• MDL: MFCD26936348
• CID: 3165703
• Update Time: 2025-05-21

Potassium 3-Bromo-5-methoxyphenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 3-Bromo-5-methoxyphenyltrifluoroborate

• MDL： MFCD26936348
• Inchi： 1S/C7H6BBrF3O.K/c1-13-7-3-5(8(10,11)12)2-6(9)4-7;/h2-4H,1H3;/q-1;+1
• InChI Key： WLTLGBRAIPQAQC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C([B-](F)(F)F)C=1)OC.[K+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Potassium 3-Bromo-5-methoxyphenyltrifluoroborate

Comprehensive Overview of Potassium 3-Bromo-5-methoxyphenyltrifluoroborate (CAS No. 1189097-39-9)

Potassium 3-Bromo-5-methoxyphenyltrifluoroborate (CAS No. 1189097-39-9) is a highly versatile organoboron compound widely utilized in modern synthetic chemistry. Its unique structural features, including the trifluoroborate moiety and bromo-methoxy substitution pattern, make it a valuable building block for Suzuki-Miyaura cross-coupling reactions. Researchers and pharmaceutical developers frequently search for this compound due to its applications in drug discovery, material science, and agrochemical synthesis.

The growing interest in sustainable chemistry and green synthesis has amplified the demand for Potassium 3-Bromo-5-methoxyphenyltrifluoroborate. Its stability under ambient conditions and compatibility with aqueous reaction media align with the principles of eco-friendly chemical processes. Recent studies highlight its role in constructing biaryl frameworks, a key structural motif in OLED materials and pharmaceutical intermediates.

From a synthetic methodology perspective, this compound addresses common challenges associated with traditional boronic acid derivatives. The trifluoroborate salt form offers enhanced stability against protodeboronation while maintaining excellent reactivity in palladium-catalyzed couplings. This balance makes it particularly valuable for multi-step syntheses where intermediate stability is crucial.

The 3-bromo-5-methoxy substitution pattern introduces interesting electronic effects that influence both reactivity and product properties. Chemists frequently investigate how this specific arrangement affects regioselectivity in subsequent transformations. The methoxy group serves as both a directing group and a potential point for further functionalization, expanding the compound's utility in diversity-oriented synthesis.

In medicinal chemistry applications, derivatives of Potassium 3-Bromo-5-methoxyphenyltrifluoroborate have shown promise as precursors to biologically active molecules. The pharmaceutical industry shows particular interest in its potential for creating C-C bond formations under mild conditions, a critical requirement for API synthesis. Recent patent literature reveals its use in developing kinase inhibitors and GPCR modulators.

The compound's physical properties warrant special attention from process chemists. Its crystalline nature and moderate solubility in common organic solvents facilitate purification and handling at scale. These characteristics contribute to its growing adoption in industrial-scale synthesis where reproducibility and process safety are paramount considerations.

Analytical chemists have developed specialized NMR techniques and LC-MS methods for characterizing Potassium 3-Bromo-5-methoxyphenyltrifluoroborate and its reaction products. The distinctive 19F NMR signature of the trifluoroborate group serves as a valuable diagnostic tool for reaction monitoring. These analytical aspects are frequently discussed in method development forums and chemical education resources.

Emerging applications in materials science have expanded the compound's relevance beyond traditional organic synthesis. Its incorporation into π-conjugated systems has shown potential for creating novel electronic materials with tailored optoelectronic properties. This intersection with nanotechnology and molecular electronics represents an exciting frontier for further research.

From a supply chain perspective, the availability of Potassium 3-Bromo-5-methoxyphenyltrifluoroborate from multiple manufacturers ensures consistent access for research institutions and industrial users alike. Quality control parameters such as purity specifications, moisture content, and heavy metal limits are critical considerations for end-users, particularly in GMP applications.

The compound's stability profile makes it suitable for long-term storage, addressing a common challenge in chemical inventory management. Proper handling recommendations typically emphasize protection from strong oxidizers and maintenance of dry conditions, reflecting standard practices for organometallic reagents.

Recent advances in flow chemistry have opened new possibilities for employing Potassium 3-Bromo-5-methoxyphenyltrifluoroborate in continuous processes. Its compatibility with heterogeneous catalysis systems and microwave-assisted reactions further enhances its utility in modern high-throughput synthesis platforms.

Educational resources increasingly feature this compound as a case study for teaching advanced concepts in organoboron chemistry and transition metal catalysis. Its well-characterized reactivity provides excellent illustrations of mechanistic principles and structure-reactivity relationships.

Looking ahead, the scientific community anticipates expanded applications of Potassium 3-Bromo-5-methoxyphenyltrifluoroborate in bioconjugation chemistry and therapeutic agent development. Its unique combination of stability and reactivity positions it as a valuable tool for addressing current challenges in molecular design and chemical biology.